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Compound of Interest

Compound Name: Yukocitrine

Cat. No.: B13436255 Get Quote

This document provides critical safety, handling, and disposal information for Yukocitrine, a

potent, volatile, and light-sensitive cytotoxic compound. Adherence to these guidelines is

mandatory to ensure personnel safety and experimental integrity.

Hazard Identification and Personal Protective
Equipment (PPE)
Yukocitrine is classified as a highly hazardous substance with acute toxicity upon inhalation,

ingestion, and dermal contact. It is a suspected mutagen and carcinogen. The following table

summarizes exposure limits and required PPE.

Table 1: Exposure Limits and Required PPE for Yukocitrine

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b13436255?utm_src=pdf-interest
https://www.benchchem.com/product/b13436255?utm_src=pdf-body
https://www.benchchem.com/product/b13436255?utm_src=pdf-body
https://www.benchchem.com/product/b13436255?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13436255?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Required PPE

Occupational Exposure Limit

(OEL)
0.05 µg/m³ (8-hour TWA) -

Short-Term Exposure Limit

(STEL)
0.2 µg/m³ (15-minute) -

Immediately Dangerous to Life

or Health (IDLH)
1.5 µg/m³ -

Respiratory Protection -

Powered Air-Purifying

Respirator (PAPR) with a P100

filter or a NIOSH-approved

half-mask respirator with P100

cartridges.

Eye/Face Protection -
Chemical splash goggles and

a full-face shield.

Hand Protection -

Double-gloving with nitrile or

neoprene gloves. Change

outer gloves every 30 minutes

or immediately upon

contamination.

Body Protection -

Disposable, solid-front

protective lab coat with tight-

fitting cuffs. A chemically

resistant apron should be worn

over the lab coat.

Footwear -

Closed-toe, non-slip shoes.

Disposable shoe covers are

required when working with

larger quantities.

Operational Plan: Handling and Storage
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All handling of Yukocitrine must occur within a certified Class II, Type B2 Biosafety Cabinet

(BSC) or a chemical fume hood with a face velocity of at least 100 feet per minute (fpm).

Storage: Store Yukocitrine in its original, light-resistant container at 2-8°C in a designated,

locked, and labeled hazardous chemical refrigerator.

Weighing: Weighing of solid Yukocitrine must be performed in a containment ventilated

enclosure (CVE).

Transport: When transporting Yukocitrine outside of the designated handling area, use a

sealed, shatterproof secondary container.
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Obtain Yukocitrine from Storage

Don Appropriate PPE
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Reconstitute or Aliquot
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Transport in Sealed
Secondary Container

Perform Experiment

Decontaminate Workspace
and Equipment

Dispose of Waste in
Designated Hazardous Waste Stream

Doff PPE in Correct Order

Wash Hands Thoroughly
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Caption: Standard workflow for handling Yukocitrine from storage to disposal.
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Experimental Protocol: Reconstitution of Solid
Yukocitrine
This protocol details the steps for safely reconstituting solid Yukocitrine to a liquid stock

solution.

Materials:

Solid Yukocitrine in a sealed vial

Anhydrous DMSO (or other appropriate solvent)

Sterile, low-retention polypropylene microcentrifuge tubes

Calibrated P20, P200, and P1000 micropipettes with filtered tips

Vortex mixer

Sharps container for pipette tips

Procedure:

Preparation:

Ensure all necessary materials are inside the BSC before starting.

Wipe down all surfaces within the BSC with a 70% ethanol solution, followed by a suitable

decontamination agent (e.g., 10% bleach solution, followed by a water rinse).

Label all microcentrifuge tubes with the chemical name, concentration, and date.

Reconstitution:

Allow the vial of solid Yukocitrine to equilibrate to room temperature inside the BSC for at

least 20 minutes to prevent condensation.

Carefully uncap the vial.
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Using a calibrated pipette, add the calculated volume of solvent to the vial to achieve the

desired stock concentration.

Recap the vial securely and vortex gently for 30 seconds or until the solid is completely

dissolved.

Aliquoting:

Using a new pipette tip for each aliquot, carefully transfer the desired volume of the stock

solution into the pre-labeled microcentrifuge tubes.

Ensure all tube caps are securely closed.

Final Steps:

Seal the aliquots in a secondary container.

Store immediately at the recommended temperature (-20°C or -80°C for long-term

storage).

Dispose of all used pipette tips, vials, and other contaminated materials in the designated

hazardous waste container located within the BSC.

Disposal Plan
All materials contaminated with Yukocitrine are considered hazardous waste and must be

disposed of according to institutional and local regulations.

Solid Waste: Contaminated gloves, lab coats, bench paper, and vials must be placed in a

clearly labeled, sealed hazardous waste bag or container.

Liquid Waste: Unused stock solutions and contaminated liquids must be collected in a

designated, sealed hazardous waste container. Do not mix with other solvent waste streams

unless explicitly permitted.

Sharps: All needles and contaminated pipette tips must be disposed of in a designated

sharps container for hazardous chemical waste.
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Yukocitrine Spill Occurs

Evacuate Immediate Area
Alert Others

Assess Spill Size
(Minor vs. Major)

Minor Spill
(<5 mL, Contained in BSC)

Minor

Major Spill
(>5 mL, Outside BSC)

Major

Use Spill Kit
(Absorbent Pads, Decontaminant)

Contact Emergency Services
& Institutional EHS

Dispose of Cleanup Materials
as Hazardous Waste

Secure Area
Prevent Entry
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Caption: Emergency response logic for a Yukocitrine spill.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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